1-(2-hydrazinylethyl)piperazine trihydrochloride
Overview
Description
1-(2-Hydrazinylethyl)piperazine trihydrochloride (1-HEPT) is an organic compound belonging to the family of piperazine derivatives. It is a white crystalline solid that is soluble in water and ethanol. 1-HEPT has been used in various scientific research applications, such as in the synthesis of novel compounds, as a reactant in organic chemistry, and as a stabilizing agent in enzymes. It has also been used as a reagent in biochemical and physiological studies. This article will discuss the synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of 1-HEPT.
Scientific Research Applications
1-(2-hydrazinylethyl)piperazine trihydrochloride has been used in various scientific research applications, such as in the synthesis of novel compounds, as a reactant in organic chemistry, and as a stabilizing agent in enzymes. It has also been used as a reagent in biochemical and physiological studies.
Mechanism of Action
1-(2-hydrazinylethyl)piperazine trihydrochloride acts as a chelating agent, binding to metal ions and forming coordination complexes. This helps to stabilize enzymes and other proteins, and can also be used to catalyze reactions.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. It has been used to study the effects of metal ions on enzyme activity, and has been used to stabilize proteins in vitro. It has also been used to study the effects of metal ions on cell growth and differentiation.
Advantages and Limitations for Lab Experiments
1-(2-hydrazinylethyl)piperazine trihydrochloride has several advantages when used in lab experiments. It is relatively inexpensive and stable, and can be used in a variety of biochemical and physiological studies. However, it can be toxic at high concentrations, and can interfere with the activity of some enzymes.
Future Directions
1-(2-hydrazinylethyl)piperazine trihydrochloride has potential applications in a variety of fields, including drug design, biotechnology, and nanotechnology. It could be used to study the effects of metal ions on enzyme activity and cell growth and differentiation. It could also be used to stabilize proteins in vitro, and could be used as a reagent in organic synthesis. Additionally, it could be used to create novel compounds and materials, which could have applications in a variety of fields.
Synthesis Methods
1-(2-hydrazinylethyl)piperazine trihydrochloride can be synthesized from the reaction of 2-hydrazinopyridine with ethylenediamine. The reaction is carried out in an aqueous solution at room temperature, and the product is then purified by recrystallization. The product is a white crystalline solid that is soluble in water and ethanol.
properties
IUPAC Name |
2-piperazin-1-ylethylhydrazine;trihydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H16N4.3ClH/c7-9-3-6-10-4-1-8-2-5-10;;;/h8-9H,1-7H2;3*1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RHGPXBZGTMCBMI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1)CCNN.Cl.Cl.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H19Cl3N4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
253.6 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![{8-fluoro-[1,2,4]triazolo[4,3-a]pyridin-3-yl}methanamine hydrochloride](/img/structure/B6600671.png)
![[1-(2-methoxyethyl)-1H-1,3-benzodiazol-2-yl]methanamine dihydrochloride](/img/structure/B6600680.png)
![2-[(4-aminocyclohexyl)oxy]-1-(pyrrolidin-1-yl)ethan-1-one hydrochloride](/img/structure/B6600694.png)
![tert-butyl N-{imidazo[2,1-b][1,3]thiazol-6-yl}carbamate](/img/structure/B6600708.png)
![2-{3-[(methoxycarbonyl)amino]pyrrolidin-1-yl}acetic acid hydrochloride](/img/structure/B6600711.png)
![2-[(2-bromophenyl)methyl]pyrrolidine hydrochloride](/img/structure/B6600712.png)
![2-thia-9-azaspiro[5.5]undecane hydrochloride](/img/structure/B6600716.png)
![N-{[4-(1H-pyrazol-3-yl)phenyl]methyl}guanidine hydrochloride](/img/structure/B6600727.png)
![benzyl N-[3-(difluoromethoxy)propyl]carbamate](/img/structure/B6600729.png)
![4H,5H,6H,7H-[1,2]thiazolo[5,4-c]pyridin-3-ol hydrobromide](/img/structure/B6600749.png)